molecular formula C11H12O4 B8502368 4-[2-(Ethenyloxy)ethoxy]benzoic acid CAS No. 61241-01-8

4-[2-(Ethenyloxy)ethoxy]benzoic acid

Cat. No.: B8502368
CAS No.: 61241-01-8
M. Wt: 208.21 g/mol
InChI Key: YTHJOXKIXKMCFM-UHFFFAOYSA-N
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Description

4-[2-(Ethenyloxy)ethoxy]benzoic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

61241-01-8

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

4-(2-ethenoxyethoxy)benzoic acid

InChI

InChI=1S/C11H12O4/c1-2-14-7-8-15-10-5-3-9(4-6-10)11(12)13/h2-6H,1,7-8H2,(H,12,13)

InChI Key

YTHJOXKIXKMCFM-UHFFFAOYSA-N

Canonical SMILES

C=COCCOC1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

76.97 g (722 mmol) of a chloroethylvinylether, 9.70 g (30.1 mmol) of a tetrabutylammoniumbromide, and 100.00 g (602 mmol) of ethyl 4-hydroxybenzoate, all manufactured by Tokyo Kasei Kogyo Co., Ltd. were mixed with an N-methylpyrrolidone solvent and stirred at a temperature of 120° C. for 3 hours so as to be reacted. The resulting solution was diluted with water and extracted with ethyl acetate so as to remove the solvent thereby obtaining a crude ethyl 4-(2-vinyloxyethoxy)benzoate. A solution of 43.69 g (662 mmol) of potassium hydroxide with 85% purity was added to the ester and reacted at a temperature of 100° C. for 6 hours to be hydrolyzed, followed by dilution and precipitation with a solution of 91.40 g (662 mmol) of sodium hydrogensulfate monohydrate thereby obtaining a crude crystal of 4-(vinyloxyethoxy)benzoic acid. The resulting crude crystal was dissolved in acetonitrile so as to be recrystallized thereby obtaining a needle-like crystal of 4-(vinyloxyethoxy)benzoic acid with an HPLC purity of 99.5 percent or higher. The yield was 104.0 g (83%).
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